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Compound of Interest

Compound Name: Cyanine5 alkyne

Cat. No.: B606867

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine5 (Cy5) alkyne is a fluorescent dye containing a terminal alkyne group, making it an
ideal tool for bioorthogonal labeling through "click chemistry".[1][2] This far-red fluorescent
probe offers excellent photostability and brightness, with an excitation maximum well-suited for
common laser lines (633 nm or 647 nm).[3][4] Its fluorescence is stable across a wide pH range
(pH 4 to 10).[3] Cy5 alkyne reacts specifically with azide-functionalized molecules in a
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction to form a stable triazole
linkage. This high specificity and reliability make it a powerful tool for labeling a wide array of
biomolecules, including proteins, nucleic acids, and glycans, in complex biological systems with
minimal background.

These application notes provide detailed protocols for utilizing Cy5 alkyne in click chemistry
labeling, from the initial reaction setup to the purification and characterization of the final
labeled product.

Key Properties of Cyanine5 Alkyne

A summary of the key optical and physical properties of Cyanine5 alkyne is provided below for
easy reference.
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Property Value Reference
Excitation Maximum (Aex) ~649 nm
Emission Maximum (Aem) ~671 nm

Extinction Coefficient

~250,000 cm—iM—1

Recommended Laser Line

633 nm or 647 nm

Solubility

Water, DMSO, DMF

Storage Conditions

-20°C, desiccated, in the dark

Experimental Workflow for Click Chemistry Labeling

The general workflow for labeling an azide-modified biomolecule with Cyanine5 alkyne

involves several key steps, from preparation of the reactants to the final analysis of the labeled

conjugate.
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Preparation

Prepare Azide-Modified Prepare Cy5 Alkyne
Biomolecule Stock Solution

Reaction

Perform Copper-Catalyzed
Click Reaction

Purififation

Purify Labeled
Conjugate

Ana

Determine Degree of
Labeling (DOL)

Downstream Applications
(e.g., Imaging, FACS)
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Incubate cells with
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of Azide into Glycans

Cell Lysis and
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Click Reaction with
Cy5 Alkyne

Analysis

SDS-PAGE and Mass Spectrometry
In-Gel Fluorescence (Glycoproteomics)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Click Chemistry Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606867#cyanine5-alkyne-for-click-chemistry-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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